Cas no 822-36-6 (4-Methylimidazole)

4-Methylimidazole is an aromatic heterocyclic compound offering high thermal stability and resistance to chemical degradation. Its low toxicity and minimal environmental impact make it suitable for use in various applications, including pharmaceuticals, dyes, and research chemicals. It can also be used as a precursor or intermediate in the synthesis of other compounds.
4-Methylimidazole structure
4-Methylimidazole structure
Product Name:4-Methylimidazole
CAS No:822-36-6
MF:C4H6N2
MW:82.1038403511047
MDL:MFCD00005201
CID:39972
PubChem ID:24885301
Update Time:2025-08-18

4-Methylimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Methylimidazole
    • 1H-Imidazole, 4-methyl-
    • 1H-Imidazole,4-methyl
    • 4(5)-Methylglyoxaline
    • 4(Or 5)-Methylimidazole
    • 4-Me-i
    • 4-methyl-1(3)H-imidazole
    • 4-methyl-1h-imidazol
    • 4-methyl-imidazol
    • 2-Methylimidazole-4-sulfonic acid
    • 4(5)-Methylimidazole
    • 4-Methyl-1H-imidazole
    • 4-Methylimidazole (4-MEI) Standard
    • 4-Methylglyoxaline
    • 5-Methyl-1H-imidazole
    • 5-Methylimidazole
    • IMIDAZOLE, 4-METHYL-
    • 4-MEI
    • 4-methylimidazol
    • 1H-Imidazole, 5-methyl-
    • 4-methyl imidazole
    • 4-Methyl-d3-imidazole
    • Q64GF9FV4I
    • XLSZMDLNRCVEIJ-UHFFFAOYSA-N
    • 4MZ
    • 4MI
    • InChI=1/C4H6N2/c1-4-2-5-3-6-4/h2-3H,1H3,(H,5,6
    • 5-methyl imidazole
    • 4-me
    • 1H-Imidazole, 4-methyl- (9CI)
    • 5-Methyl-1H-imidazole (ACI)
    • Imidazole, 4(or 5)-methyl- (6CI, 7CI)
    • Imidazole, 4-methyl- (8CI)
    • 1H-4-Methylimidazole
    • NSC 40744
    • NS00010164
    • AI3-08274
    • HSDB 7757
    • HMS3039G17
    • NCGC00091437-01
    • C19262
    • NSC 40744-d3
    • AKOS005206795
    • WLN: T5M CNJ D1
    • 4-methyl-imidazole
    • AS-12430
    • CCG-214463
    • Tox21_201048
    • CCRIS 8912
    • AMY23279
    • Z1945707502
    • 928113-28-4
    • 4-methyl-1-H-imidazole
    • A840282
    • MLS001065586
    • DB03385
    • CHEBI:40035
    • DTXSID9025617
    • UNII-Q64GF9FV4I
    • NCGC00091437-02
    • 4-METHYLIMIDAZOLE [IARC]
    • FT-0619088
    • DTXCID805617
    • PD002162
    • M0636
    • W-104183
    • EINECS 212-497-3
    • 4(5)-Methylimidazole, analytical standard
    • EC 212-497-3
    • CS-D1459
    • NCGC00258601-01
    • S-3-furyl ethanethioate
    • CAS-822-36-6
    • SMR000568466
    • 822-36-6
    • CHEMBL1230309
    • EN300-78401
    • AL-398/25017073
    • NSC40744
    • Q230021
    • 4-METHYLIMIDAZOLE [HSDB]
    • AC-4534
    • 5-Methyl-1H-imidazole #
    • AKOS006242099
    • NSC-40744
    • MFCD00005201
    • 4(5)-Methylimidazole, 98%
    • BDBM50538684
    • ethanethioic acid, S-3-furanyl ester
    • imidazole, 4(5)-methyl-
    • STL185694
    • MDL： MFCD00005201
    • Inchi： 1S/C4H6N2/c1-4-2-5-3-6-4/h2-3H,1H3,(H,5,6)
    • InChI Key： XLSZMDLNRCVEIJ-UHFFFAOYSA-N
    • SMILES： N1C=C(C)NC=1
    • BRN： 1453

Computed Properties

  • Exact Mass: 82.05310
  • Monoisotopic Mass: 82.053098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 44.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.2
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: Yellow viscous transparent liquid
  • Density: 1.02
  • Melting Point: 44-47 °C (lit.)
  • Boiling Point: 263 °C(lit.)
  • Flash Point: Fahrenheit: 314.6 ° f < br / > Celsius: 157 ° C < br / >
  • Refractive Index: 1.5037
  • Solubility: H2O: soluble, clear, colorless to yellow (50 mg/mL)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 28.68000
  • LogP: 0.71810
  • Sensitiveness: Easy to absorb moisture and sensitive to air
  • Solubility: It is easily soluble in water, alcohol and general solvents, but poorly soluble in ether.

4-Methylimidazole Security Information

  • Symbol: GHS05 GHS07
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H302,H312,H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3263 8/PG 3
  • WGK Germany：2
  • Hazard Category Code： 21/22-34
  • Safety Instruction： S26-S36/37/39-S45-S25
  • RTECS：NI7350000
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R22; R34
  • Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

4-Methylimidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylimidazole Pricemore >>

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4-Methylimidazole Production Method

Production Method 1

50-99-7 50-99-7
822-36-6 822-36-6
1400563-39-4 1400563-39-4
160818-32-6 160818-32-6
13925-07-0 13925-07-0
15707-23-0 15707-23-0
872-82-2 872-82-2
2138864-37-4 2138864-37-4
Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Tungstate (W12(OH)2O386-), ammonium, hydrate (1:6:?) Solvents: Water ;  15 min, 180 °C
Reference
One-Step Synthesis of N-Heterocyclic Compounds from Carbohydrates over Tungsten-Based Catalysts
Chen, Xi; et al, ACS Sustainable Chemistry & Engineering, 2017, 5(11), 11096-11104

Production Method 2

822-36-6 822-36-6
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water
Reference
High-yielding syntheses of 4(5)-substituted imidazoles via organolithium intermediates. The utility of sulfonamide N-protection and silicon-containing blocking groups
Carpenter, Andrew J.; et al, Tetrahedron, 1986, 42(8), 2351-8

Production Method 3

78-98-8 78-98-8
822-36-6 822-36-6
Reaction Conditions
1.1 Reagents: Ammonium acetate Catalysts: Acetic acid ;  4 min, 103 °C
Reference
Synthesis of 4,5-substituted imidazoles by a fast condensation of 1,2-diketones and urotropine in heterogeneous medium
Bratulescu, George, Synthesis, 2009, (14), 2319-2320

Production Method 4

822-36-6 822-36-6
Reaction Conditions
1.1 Solvents: Ethanol
Reference
A new synthesis of imidazoles
Casey, Michael; et al, Journal of the Chemical Society, 1982, (13), 714-15

Production Method 5

822-36-6 822-36-6
Reaction Conditions
Reference
N,N-Bis(trimethylsilyl)formamide
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Production Method 6

36635-61-7 36635-61-7
120093-71-2 120093-71-2
822-36-6 822-36-6
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
Reference
Synthetic uses of tosylmethyl isocyanide (TosMIC)
Van Leusen, Daan; et al, Organic Reactions (Hoboken, 2001, 57,

Production Method 7

822-36-6 822-36-6
Reaction Conditions
1.1 Solvents: Formamide
Reference
Process for preparing imidazole and 4(5)-methylimidazole
, Czechoslovakia, , ,

Production Method 8

463-52-5 463-52-5
822-36-6 822-36-6
Reaction Conditions
1.1 Solvents: Diethylene glycol
Reference
Formamidine Acetate
Bajwa, Joginder S., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 9

36635-61-7 36635-61-7
15500-60-4 15500-60-4
917-54-4 917-54-4
822-36-6 822-36-6
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 10

822-36-6 822-36-6
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 11

822-36-6 822-36-6
Reaction Conditions
Reference
7,7a-Dihydroimidazo[1,2-d]-1,2,4-oxadiazoles from imidazoles and benzonitrile oxide
Foti, Francesco; et al, Journal of Chemical Research, 1983, (9), 230-1

Production Method 12

822-36-6 822-36-6
Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: Palladium Solvents: Tetrahydrofuran ;  24 h, rt
Reference
Deprotection of N-benzylbenzimidazoles and N-benzylimidazoles with triethylsilane and Pd/C
Graham, Thomas H., Tetrahedron Letters, 2015, 56(21), 2688-2690

Production Method 13

152096-68-9 152096-68-9
822-36-6 822-36-6
Reaction Conditions
1.1 Reagents: Hydrogen ,  Water Catalysts: Palladium
Reference
Process for the preparation of 4-substituted imidazoles
, European Patent Organization, , ,

Production Method 14

116-09-6 116-09-6
822-36-6 822-36-6
Reaction Conditions
Reference
A process for the preparation of 2-unsubstituted imidazoles as intermediates for drugs, agrochemicals or epoxy resin hardeners
, Japan, , ,

Production Method 15

116-09-6 116-09-6
822-36-6 822-36-6
Reaction Conditions
1.1 Reagents: Ammonia ;  5 h, 1.8 - 2 MPa, 160 °C
Reference
Study of acetol conversion to 4-methylimidazole
Yang, Chunhua; et al, Yingyong Huagong, 2010, 39(5), 783-784

Production Method 16

822-36-6 822-36-6
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 17

822-36-6 822-36-6
Reaction Conditions
1.1 Catalysts: Nickel Solvents: Ethanol
Reference
Convenient synthesis of 2-thionaphthylmethyl isocyanide. A useful reagent for methyl isocyanide transfer
Ranganathan, S.; et al, Tetrahedron Letters, 1988, 29(12), 1435-6

Production Method 18

822-36-6 822-36-6
Reaction Conditions
Reference
Synthesis of imidazoles from alkenes
Casey, Michael; et al, Journal of the Chemical Society, 1984, (8), 1933-41

Production Method 19

15813-08-8 15813-08-8
822-36-6 822-36-6
Reaction Conditions
1.1 Reagents: Methanethiol ,  Sodium hydride Solvents: Ethanol
Reference
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Production Method 20

78-98-8 78-98-8
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Reaction Conditions
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Reference
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Production Method 21

463-52-5 463-52-5
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Reaction Conditions
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Reference
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Production Method 22

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Reaction Conditions
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Reference
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Production Method 23

71759-89-2 71759-89-2
822-36-6 822-36-6
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sulfuric acid ,  Ammonium persulfate ,  Silver nitrate Solvents: Water
Reference
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4-Methylimidazole Raw materials

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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:822-36-6)4-Methylimidazole
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(CAS:822-36-6)4-Methylimidazole
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4-Methylimidazole Spectrogram

GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

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Jiangsu Xinsu New Materials Co., Ltd
(CAS:822-36-6)
SFD1795
Purity:99%
Quantity:25KG,200KG,1000KG
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:822-36-6)4-Methylimidazole
LE6071;LE8651;LE5868654
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Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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